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Compound of Interest

Compound Name: Aristolactam BIII

Cat. No.: B052574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of Aristolactam BIII, a naturally occurring alkaloid with significant biological activities,

including antitumor and anti-platelet aggregation properties.[1][2] More recently, it has been

identified as a potent inhibitor of the DYRK1A kinase, suggesting its therapeutic potential for

conditions like Down syndrome.[3]

Physicochemical Properties of Aristolactam BIII
A clear understanding of the compound's properties is crucial for accurate stock solution

preparation.
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Property Value Source(s)

CAS Number 53948-10-0 [1][2][4]

Molecular Formula C₁₈H₁₅NO₄ [1][5][6]

Molecular Weight 309.3 g/mol [1][2][4]

Appearance Yellow Powder [1][7][8]

Purity
>95% (as determined by

HPLC)
[4]

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate

[1][4][9]

Experimental Protocols
Safety Precautions

Always handle Aristolactam BIII powder in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Refer to the Safety Data Sheet (SDS) for comprehensive handling and safety information.

Protocol for Preparing a 10 mM Aristolactam BIII Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro assays.

Materials:

Aristolactam BIII powder (MW: 309.3 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade
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Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended for enhancing solubility)[1][7]

Procedure:

Equilibration: Allow the vial of Aristolactam BIII powder to equilibrate to room temperature

for at least one hour before opening to prevent condensation.[1]

Calculation: Determine the mass of Aristolactam BIII required.

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 309.3 g/mol = 0.003093 g

Mass (mg) = 3.093 mg

Weighing: Carefully weigh out approximately 3.1 mg of Aristolactam BIII powder and

transfer it to a sterile microcentrifuge tube or vial. Record the exact weight.

Solvent Addition: Based on the actual mass weighed, calculate the precise volume of DMSO

needed to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 309.3 ( g/mol )] / 10 (mmol/L)

Example: If you weighed 3.5 mg, the DMSO volume would be: [3.5 / 309.3] / 10 = 0.00113

mL x 1000 = 1.13 mL.

Add the calculated volume of DMSO to the vial containing the powder.

Dissolution:
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Cap the vial securely and vortex thoroughly for 1-2 minutes.

For enhanced solubility, warm the tube at 37°C and sonicate in an ultrasonic bath for 5-10

minutes until the powder is completely dissolved.[1][7] Visually inspect the solution against

a light source to ensure no particulates are present.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Storage of Stock Solutions
Proper storage is critical to maintain the stability and activity of Aristolactam BIII.

Parameter Recommendation Source(s)

Storage Temperature
Store aliquots at -20°C or

below.
[1][7]

Duration
Stock solutions can be stored

for several months at -20°C.
[1][7]

Light/Air
Store in sealed, airtight vials,

protected from light.
[8]

Freeze-Thaw Cycles

Avoid repeated freeze-thaw

cycles by preparing single-use

aliquots.

[10]

Usage

It is recommended to prepare

and use the solution on the

same day if possible.

[1]

Visualized Workflows and Pathways
Workflow for Stock Solution Preparation
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The following diagram outlines the key steps in preparing a stock solution of Aristolactam BIII.

Preparation

Storage & Use

1. Equilibrate
Aristolactam BIII to RT

2. Weigh Powder
(e.g., 3.1 mg)

3. Add Solvent
(e.g., 1 mL DMSO)

4. Dissolve
(Vortex / Sonicate at 37°C)

5. Aliquot
(Single-use volumes)

6. Store at -20°C
(Protect from light)

7. Thaw for Use
(Equilibrate to RT)

Click to download full resolution via product page

Caption: Workflow for preparing Aristolactam BIII stock solution.
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Aristolactam BIII as a DYRK1A Inhibitor
Aristolactam BIII has been identified as a novel and potent inhibitor of Dual-specificity tyrosine

phosphorylation-regulated kinase 1A (DYRK1A).[3] Overexpression of DYRK1A is a significant

factor in the pathology of Down syndrome. DYRK1A hyperphosphorylates several downstream

targets, including Tau protein, leading to neurofibrillary tangles and contributing to

neurodegeneration. By inhibiting DYRK1A, Aristolactam BIII can prevent this

hyperphosphorylation.

The diagram below illustrates this inhibitory action.
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Caption: Inhibition of the DYRK1A pathway by Aristolactam BIII.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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